2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid

• IUPAC Name: 2-(2,4-dichlorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-7-1-3-10(12(15)5-7)9-4-2-8(16)6-11(9)13(17)18/h1-6H,(H,17,18)
• InChI Key: OEMDELZWCJTZMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID40681438
• Molecular Weight: 285.09 g/mol
• CAS No.: 1261913-81-8

Description

2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid is an organic compound that belongs to the class of benzoic acids It is characterized by the presence of two chlorine atoms and one fluorine atom attached to a benzene ring, which is further connected to a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid typically involves the introduction of chlorine and fluorine atoms onto a benzene ring followed by the formation of the benzoic acid group. One common method involves the nitration of 2-(2,4-dichlorophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one in a continuous flow microreactor system. This process involves the use of mixed acids and nitric acid under controlled temperature and flow conditions to achieve high yields .

Industrial Production Methods

In industrial settings, the production of 2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid may involve large-scale nitration processes using batch reactors or continuous flow systems. The use of organic solvents such as dichloroethane or dichloroethylene can enhance the efficiency of the reaction by improving the diffusion of reactants and mass transfer rates .

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions can result in the formation of various substituted benzoic acids .

Scientific Research Applications

2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of herbicides and other agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of chlorine and fluorine atoms can enhance the compound’s binding affinity to these targets, leading to inhibition or activation of specific biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenoxyacetic acid: A systemic herbicide used to control broadleaf weeds.

2,4-Dichlorophenylboronic acid: Used in Suzuki coupling reactions and the synthesis of biologically active molecules.

2,4-Dichlorophenylacetic acid: Another compound with herbicidal properties

Uniqueness

2-(2,4-Dichlorophenyl)-5-fluorobenzoic acid is unique due to the presence of both chlorine and fluorine atoms, which can significantly influence its chemical reactivity and biological activity. This combination of halogens can enhance the compound’s stability and binding affinity to molecular targets, making it a valuable compound for various scientific and industrial applications .